3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride
Overview
Description
“3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the molecular formula C12H16Cl2N2O3 . It has an average mass of 307.173 Da and a monoisotopic mass of 306.053802 Da .
Synthesis Analysis
The synthesis of piperidine derivatives, such as “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride”, is a significant area of research in organic chemistry . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride” can be represented by the InChI code:1S/C12H16N2O3.ClH/c14-13(15)10-3-1-2-4-11(10)16-9-5-7-12-8-6-9;/h1-4,9,12H,5-8H2;1H
.
Scientific Research Applications
Drug Synthesis and Pharmaceutical Applications
Piperidine derivatives, including “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride”, are crucial in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and play a significant role in drug design due to their structural versatility . This compound’s unique structure allows it to be used in the synthesis of various pharmacologically active molecules. For instance, piperidine derivatives have been utilized as building blocks in the creation of anticancer, antiviral, antimalarial, and antimicrobial agents .
Organic Chemistry Research
In organic chemistry, this compound serves as a valuable reagent for synthesizing complex organic molecules. Its reactivity with different functional groups makes it a suitable candidate for multicomponent reactions, cyclizations, and annulations, which are fundamental reactions in organic synthesis .
Biological Activity Studies
The piperidine moiety is a common feature in biologically active compounds. “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride” can be used in the study of biological activities such as enzyme inhibition, receptor binding affinity, and cellular uptake mechanisms. These studies can lead to the discovery of new drugs and therapeutic agents .
Development of Diagnostic Agents
Due to its structural specificity, this compound can be tagged with radioactive isotopes or fluorescent markers and used in the development of diagnostic agents. These agents can help in imaging and tracking biological processes in real-time, providing valuable insights into disease mechanisms .
Chemical Biology and Proteomics
In chemical biology, this compound can be used to modify proteins or peptides, aiding in the study of protein-protein interactions and post-translational modifications. This is particularly useful in proteomics, where understanding these interactions is crucial for drug discovery .
Material Science
The compound’s structural properties may be harnessed in material science for the development of novel materials with specific characteristics, such as enhanced durability or conductivity. It could be used as a precursor for polymers or as a cross-linking agent to improve material properties .
Catalysis Research
Piperidine derivatives can act as ligands or organocatalysts in various catalytic reactions. “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride” could be explored for its potential to catalyze reactions in a more efficient or environmentally friendly manner .
Neuropharmacology
Given the importance of piperidine derivatives in neuropharmacology, this compound could be used in the synthesis of molecules that target neurological pathways. It could help in the development of treatments for neurodegenerative diseases or as a tool to study neurotransmitter systems .
Future Directions
The future directions of research on “3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride” and similar compounds likely involve the development of more efficient synthesis methods, the exploration of their pharmacological applications, and the discovery and biological evaluation of potential drugs containing the piperidine moiety .
properties
IUPAC Name |
3-[(4-chloro-2-nitrophenoxy)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O3.ClH/c13-10-3-4-12(11(6-10)15(16)17)18-8-9-2-1-5-14-7-9;/h3-4,6,9,14H,1-2,5,7-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXAZKDZGGAUYDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=C(C=C(C=C2)Cl)[N+](=O)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Chloro-2-nitrophenoxy)methyl]piperidine hydrochloride | |
CAS RN |
1220032-97-2 | |
Record name | Piperidine, 3-[(4-chloro-2-nitrophenoxy)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220032-97-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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